Cas no 479708-45-7 (2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide)
479708-45-7 structure
Product Name:2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
CAS No:479708-45-7
MF:C22H19N3O3
MW:373.404565095901
CID:6032678
PubChem ID:6155279
Update Time:2023-12-13
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- AB00711867-01
- Z56825386
- EN300-26597762
- 479708-45-7
- 2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
-
- Inchi: 1S/C22H19N3O3/c1-2-11-28-17-9-8-15(21(26)13-17)12-16(14-23)22(27)25-20-7-3-6-19-18(20)5-4-10-24-19/h3-10,12-13,26H,2,11H2,1H3,(H,25,27)/b16-12+
- InChI Key: HJVVQGJBXCHCIH-FOWTUZBSSA-N
- SMILES: O(CCC)C1C=CC(/C=C(\C#N)/C(NC2=CC=CC3C2=CC=CN=3)=O)=C(C=1)O
Computed Properties
- Exact Mass: 373.14264148g/mol
- Monoisotopic Mass: 373.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.2Ų
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597762-0.05g |
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide |
479708-45-7 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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